Cas no 1555441-52-5 (2-(5-ethyl-1,2-oxazol-3-yl)acetic acid)

2-(5-Ethyl-1,2-oxazol-3-yl)acetic acid is a heterocyclic carboxylic acid featuring a 1,2-oxazole (isoxazole) core substituted with an ethyl group at the 5-position and an acetic acid moiety at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its oxazole ring contributes to enhanced stability and reactivity, while the carboxylic acid group allows for further derivatization via esterification, amidation, or other coupling reactions. The ethyl substituent may influence lipophilicity and steric properties, making it valuable for structure-activity relationship studies. Suitable for controlled reactions, it offers precise functionalization potential in medicinal chemistry and material science applications.

2-(5-ethyl-1,2-oxazol-3-yl)acetic acid structure

1555441-52-5 structure

Product Name:2-(5-ethyl-1,2-oxazol-3-yl)acetic acid

CAS No:1555441-52-5

MF:C₇H₉NO₃

MW:155.151262044907

MDL:MFCD28607799

CID:5607564

PubChem ID:83826458

Update Time:2025-10-31

2-(5-ethyl-1,2-oxazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-Isoxazoleacetic acid, 5-ethyl-
- SCHEMBL23174846
- EN300-843397
- 2-(5-Ethyl-1,2-oxazol-3-yl)aceticacid
- 2-(5-Ethyl-1,2-oxazol-3-yl)acetic acid
- 1555441-52-5
- 2-(5-ethyl-1,2-oxazol-3-yl)acetic acid
- MDL： MFCD28607799
- Inchi： 1S/C7H9NO3/c1-2-6-3-5(8-11-6)4-7(9)10/h3H,2,4H2,1H3,(H,9,10)
- InChI Key： TVBSUFIGIJZSIB-UHFFFAOYSA-N
- SMILES： O1C(CC)=CC(CC(O)=O)=N1

Computed Properties

Exact Mass: 155.058243149g/mol
Monoisotopic Mass: 155.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 63.3Å²

Experimental Properties

Density: 1.234±0.06 g/cm3(Predicted)
Boiling Point: 314.6±27.0 °C(Predicted)
pka: 3.85±0.10(Predicted)

2-(5-ethyl-1,2-oxazol-3-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-843397-1.0g	2-(5-ethyl-1,2-oxazol-3-yl)acetic acid	1555441-52-5	95%	1.0g	$914.0	2024-05-21
Enamine	EN300-843397-0.05g	2-(5-ethyl-1,2-oxazol-3-yl)acetic acid	1555441-52-5	95%	0.05g	$768.0	2024-05-21
Enamine	EN300-843397-0.1g	2-(5-ethyl-1,2-oxazol-3-yl)acetic acid	1555441-52-5	95%	0.1g	$804.0	2024-05-21
Enamine	EN300-843397-0.25g	2-(5-ethyl-1,2-oxazol-3-yl)acetic acid	1555441-52-5	95%	0.25g	$840.0	2024-05-21
Enamine	EN300-843397-0.5g	2-(5-ethyl-1,2-oxazol-3-yl)acetic acid	1555441-52-5	95%	0.5g	$877.0	2024-05-21
Enamine	EN300-843397-1g	2-(5-ethyl-1,2-oxazol-3-yl)acetic acid	1555441-52-5		1g	$914.0	2023-09-02
Enamine	EN300-843397-2.5g	2-(5-ethyl-1,2-oxazol-3-yl)acetic acid	1555441-52-5	95%	2.5g	$1791.0	2024-05-21
Enamine	EN300-843397-5g	2-(5-ethyl-1,2-oxazol-3-yl)acetic acid	1555441-52-5		5g	$2650.0	2023-09-02
Enamine	EN300-843397-10g	2-(5-ethyl-1,2-oxazol-3-yl)acetic acid	1555441-52-5		10g	$3929.0	2023-09-02
Enamine	EN300-843397-5.0g	2-(5-ethyl-1,2-oxazol-3-yl)acetic acid	1555441-52-5	95%	5.0g	$2650.0	2024-05-21

2-(5-ethyl-1,2-oxazol-3-yl)acetic acid Related Literature

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Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 2-(5-ethyl-1,2-oxazol-3-yl)acetic acid

Recent Advances in the Study of 2-(5-ethyl-1,2-oxazol-3-yl)acetic acid (CAS: 1555441-52-5) and Its Applications in Chemical Biology and Medicine

The compound 2-(5-ethyl-1,2-oxazol-3-yl)acetic acid (CAS: 1555441-52-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development. The information presented here is based on a comprehensive review of recent academic literature, patents, and industry reports.

Recent studies have highlighted the versatility of 2-(5-ethyl-1,2-oxazol-3-yl)acetic acid as a key intermediate in the synthesis of novel bioactive molecules. Its oxazole core, coupled with the acetic acid moiety, makes it an attractive scaffold for the development of small-molecule inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of inflammatory mediators, suggesting potential applications in the treatment of chronic inflammatory diseases.

In addition to its therapeutic potential, researchers have explored the compound's role in chemical biology. A recent preprint on bioRxiv detailed its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The study reported that derivatives of 2-(5-ethyl-1,2-oxazol-3-yl)acetic acid exhibited high sensitivity and selectivity for ROS, making them valuable tools for studying oxidative stress-related pathologies.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-(5-ethyl-1,2-oxazol-3-yl)acetic acid. A 2022 patent (US20220169784A1) described an improved catalytic process for its synthesis, achieving higher yields and purity compared to traditional methods. This development is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and pharmacokinetic properties. Ongoing research is focused on addressing these gaps, with preliminary data suggesting favorable bioavailability and low toxicity profiles. Future studies are expected to explore its potential in combination therapies and targeted drug delivery systems.

In conclusion, 2-(5-ethyl-1,2-oxazol-3-yl)acetic acid (CAS: 1555441-52-5) represents a promising candidate for further investigation in both chemical biology and medicinal chemistry. Its multifaceted applications underscore the importance of continued research to unlock its full therapeutic potential. This briefing serves as a snapshot of the current state of knowledge and highlights key areas for future exploration.